Cas no 1250997-05-7 (2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid)

2-Boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid is a bicyclic amino acid derivative featuring a Boc-protected amine group and a carboxylic acid functionality. Its rigid bicyclic scaffold imparts conformational restraint, making it valuable in medicinal chemistry for designing peptide mimetics and constrained analogs. The Boc group offers orthogonal protection, enabling selective deprotection under mild acidic conditions for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, where its structural rigidity can enhance binding affinity and metabolic stability. Its high purity and well-defined stereochemistry ensure reproducibility in research applications, particularly in drug discovery and peptidomimetic studies.
2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid structure
1250997-05-7 structure
Product Name:2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid
CAS No:1250997-05-7
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD18089871
CID:2094105
PubChem ID:21061048
Update Time:2025-06-07

2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • 2-Aza-bicyclo[2.2.2]octane-2,6-dicarboxylic acid 2-tert-butyl ester
    • 2-Azabicyclo[2.2.2]octane-2,6-dicarboxylic acid 2-tert-butyl ester
    • 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[2.2.2]octane-5-carboxylic acid
    • 2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • exo-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • AKOS024116108
    • AB86428
    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • 2-Azabicyclo[2.2.2]octane-2,6-dicarboxylic acid, 2-(1,1-dimethylethyl)ester, (1R,4S,6R)-rel-
    • DB-062348
    • 1250997-05-7
    • CS-0052014
    • PB11299
    • AB86427
    • (1S,4R,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • SY205082
    • AB86231
    • (1R,4S,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • AS-33878
    • EN300-244827
    • 2-AZABICYCLO[2.2.2]OCTANE-2,6-DICARBOXYLIC ACID 2-TERTBUTYL ESTER
    • Z1505702945
    • 491845-83-1
    • CHEMBL5021089
    • RACEMIC 2-AZA-BICYCLO[2.2.2]OCTANE-2,6-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
    • MFCD18089871
    • exo-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylicacid
    • (1R,4S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • SCHEMBL2882923
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
    • AB86232
    • 2-Azabicyclo[2.2.2]octane-2,6-dicarboxylic acid 2-tertbutylester
    • AAC99705
    • MDL： MFCD18089871
    • Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-4-5-10(14)9(6-8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
    • InChI Key： BICQNBQLGTZYCQ-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CC2CCC1C(C(=O)O)C2)=O

Computed Properties

  • Exact Mass: 255.14705815g/mol
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8Ų

2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid Pricemore >>

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2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:1250997-05-7)2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid
Order Number:A890302
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:32
Price ($):1371.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1250997-05-7)2-boc-2-azabicyclo[2.2.2]octane-6-carboxylic acid
A890302
Purity:99%
Quantity:1g
Price ($):1371.0
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